Cas no 6298-72-2 (1,4-bis(chloromethyl)-2,5-dimethylbenzene)

1,4-bis(chloromethyl)-2,5-dimethylbenzene structure
6298-72-2 structure
1,4-bis(chloromethyl)-2,5-dimethylbenzene
6298-72-2
C10H12CL2
203.11
MFCD00013682
85607
80530

1,4-bis(chloromethyl)-2,5-dimethylbenzene Properties

Names and Identifiers

    • 1,4-bis(chloromethyl)-2,5-dimethylbenzene
    • 2,5-Bis(chloromethyl)-p-xylene
    • alpha(1),alpha(4)-Dichlorodurene
    • 1,4-bis(chloromethyl)-2,5-dimethyl-benzen
    • 2,4-DICHLORO-5-FLUOROPROPIOPHENONE
    • EINECS 228-575-5
    • H6FDY6Z9VM
    • Benzene,4-bis(chloromethyl)-2,5-dimethyl-
    • DTXSID4064210
    • YSZC366
    • AKOS003614502
    • Benzene, 1,4-bis(chloromethyl)-2,5-dimethyl-
    • 2,5-bis-(Chloromethyl)-p-xylene
    • MFCD00013682
    • E70422
    • FT-0610256
    • BS-52037
    • 2,5 dimethyl 1,4 bis-chloromethyl benzene
    • .alpha.(1),.alpha.(4)-Dichlorodurene
    • NSC41890
    • 1,4-di(chloromethyl)-2,5-dimethylbenzene
    • 1,4-Dimethyl-2,5-bis(chloromethyl)benzene
    • 2,5dimethyl 1,4bis-chloromethyl benzene
    • SCHEMBL442987
    • 2,5-Bis(chloromethyl-p-xylene
    • 6298-72-2
    • 2,5-Bis(chloromethyl)p-xylene
    • NSC-41890
    • 1,4-Dimethyl-2,5-di(chloromethyl)benzene
    • NS00035239
    • NSC 41890
    • 2,5-Di(Chloromethyl)-p-xylene
    • DB-054359
    • DTXCID6043597
    • +Expand
    • MFCD00013682
    • UYRPOMMBPQHVMN-UHFFFAOYSA-N
    • InChI=1S/C10H12Cl2/c1-7-3-10(6-12)8(2)4-9(7)5-11/h3-4H,5-6H2,1-2H3
    • CC1=C(C=C(C)C(=C1)CCl)CCl

Computed Properties

  • 202.03200
  • 0
  • 0
  • 2
  • 202.032
  • 12
  • 120
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.4
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 3.78100
  • 0.00000
  • 1.537
  • 291.5°C at 760 mmHg
  • 132-134°C
  • 142.2°C
  • White or cream crystalline powder
  • Insoluble in water
  • 1.145

1,4-bis(chloromethyl)-2,5-dimethylbenzene Security Information

  • CY8424500
  • S26;S36/37/39;S45
  • S26-S36/37/39-S45
  • III
  • III
  • R34
  • UN1759
  • III
  • 36/37/38
  • Yes
  • 8

1,4-bis(chloromethyl)-2,5-dimethylbenzene Customs Data

  • 2903999090

  • China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-bis(chloromethyl)-2,5-dimethylbenzene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB114010-5 g
2,5-Bis(chloromethyl)-p-xylene, 98%; .
 6298-72-2 98%
5g
 €52.20 2023-06-24
Chemenu
CM460581-25g
2,5-BIS(CHLOROMETHYL)-P-XYLENE
 6298-72-2 95%+
25g
 $384 2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1767777-1g
2,5-Bis(chloromethyl)-p-xylene
 6298-72-2 98%
1g
 ￥147.00

1,4-bis(chloromethyl)-2,5-dimethylbenzene Synthesis

Synthetic Circuit 1

106-42-3 106-42-3
50-00-0 50-00-0
6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water ;  2 h
1.2 Reagents: Hydrochloric acid ;  4 h, 80 °C; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Chloromethylation of Aromatic Compounds Catalyzed by Surfactant Micelles in Oil-Water Biphasic System
Liu, Qifa; et al, Catalysis Letters, 2009, 131(3-4), 485-493

Synthetic Circuit 2

106-42-3 106-42-3
50-00-0 50-00-0
6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: 1-Ethyl-3-methylimidazolium hexafluorophosphate Solvents: Water ;  5 h, 70 °C
Reference
An experimental and theoretical study on imidazolium-based ionic liquid promoted chloromethylation of aromatic hydrocarbons
Wang, Yun; et al, Journal of the Chilean Chemical Society, 2013, 58(4), 2196-2199

Synthetic Circuit 3

106-42-3 106-42-3
50-00-0 50-00-0
6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: 1-Ethyl-3-methylimidazolium tetrafluoroborate ;  5 h, 70 °C
Reference
[emim]BF4-promoted chloromethylation of aromatic hydrocarbons
Wang, Yun; et al, Synthetic Communications, 2006, 36(20), 3053-3059

Synthetic Circuit 4

110-88-3 110-88-3
106-42-3 106-42-3
6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Scandium triflate Solvents: Water ;  5 h, 70 °C
Reference
Rare earth metal triflates as versatile catalysts for the chloromethylation of aromatic hydrocarbons
Kishida, Toru; et al, Green Chemistry, 2004, 6(1), 57-62

1,4-bis(chloromethyl)-2,5-dimethylbenzene Preparation Products

1,4-bis(chloromethyl)-2,5-dimethylbenzene Related Literature

6298-72-2 (1,4-bis(chloromethyl)-2,5-dimethylbenzene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:6298-72-2)2,5-BIS(CHLOROMETHYL)-P-XYLENE
sfd16418
99.9%
200kg
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